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Compound of Interest

Compound Name: CYN 154806 TFA

Cat. No.: B1574856 Get Quote

For researchers and professionals in drug development, the proper handling and disposal of

laboratory chemicals is paramount to ensuring a safe and compliant laboratory environment.

This guide provides detailed, step-by-step procedures for the safe disposal of CYN 154806
TFA, a potent and selective somatostatin sst2 receptor antagonist.

Hazard Identification and Safety Precautions
CYN 154806 TFA is a laboratory chemical, and its handling requires adherence to standard

safety protocols.[1][2] While some safety data sheets (SDS) classify the trifluoroacetate salt

form as not hazardous, the non-salt form is identified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects.[1][2][3] Given the presence of Trifluoroacetic acid (TFA), a

corrosive and strong acid, it is prudent to handle CYN 154806 TFA with a high degree of

caution.[4][5]

Always wear appropriate Personal Protective Equipment (PPE) when handling CYN 154806
TFA:

Eye Protection: Safety goggles with side-shields or a face shield.[1][2]

Hand Protection: Impermeable protective gloves.[1][2]

Body Protection: An impervious lab coat or other protective clothing.[1][2]
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Respiratory Protection: A suitable respirator should be used if dust or aerosols are

generated.[1][2]

Work should be conducted in a well-ventilated area, preferably within a fume hood.[1][2] An

accessible safety shower and eye wash station are essential.[1][2]

Chemical Hazard Summary
For clarity, the hazard information for CYN 154806 and its TFA salt from different suppliers is

summarized below. Due to these discrepancies, it is recommended to treat the compound as

hazardous.

Compound Name CAS Number
GHS Classification
(Source 1)

GHS Classification
(Source 2 & 3)

CYN 154806 183658-72-2

Acute toxicity, Oral

(Category 4), H302;

Acute aquatic toxicity

(Category 1), H400;

Chronic aquatic

toxicity (Category 1),

H410[2]

Not Available

CYN 154806

(trifluoroacetate salt)
2828432-46-6

Not a hazardous

substance or

mixture[1]

The substance is not

classified, according

to the Globally

Harmonized System

(GHS)[3]

Step-by-Step Disposal Protocol
The disposal of CYN 154806 TFA and any associated contaminated materials must be

conducted in accordance with all applicable federal, state, and local regulations.[1] The

following protocol provides a general guideline; however, you must consult your institution's

Environmental Health and Safety (EHS) department for specific requirements.

1. Waste Collection and Segregation:
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Solid Waste: Collect unused CYN 154806 TFA powder in its original container or a clearly

labeled, sealed container for hazardous waste.

Contaminated Materials: Any materials that have come into contact with CYN 154806 TFA,

such as pipette tips, vials, gloves, and bench paper, should be considered contaminated.

These items must be collected in a designated, sealed hazardous waste container.

Solutions: Unused solutions of CYN 154806 TFA should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed by your EHS department.

2. Handling Spills:

In case of a spill, evacuate personnel from the immediate area.[1]

Ensure adequate ventilation.[1]

Wear full PPE as described above.

Absorb liquid spills with an inert, non-combustible absorbent material such as diatomite or

universal binders.[1]

Carefully sweep up the absorbed material and any solid powder, and place it into a sealed,

labeled container for hazardous waste.

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[1]

Prevent any spilled material from entering drains or waterways.[1][2]

3. Final Disposal:

All waste containers must be clearly labeled with the chemical name ("CYN 154806 TFA
Waste") and any applicable hazard warnings.

Store the waste containers in a cool, well-ventilated, and designated hazardous waste

storage area, away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.[1][2]
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Arrange for pickup and disposal by your institution's certified hazardous waste management

provider. Do not attempt to dispose of this chemical down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of CYN 154806 TFA.
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Caption: A workflow for the safe disposal of CYN 154806 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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